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Compound of Interest

Compound Name: Cobaltite

Cat. No.: B072492

This guide provides a detailed comparison of the mineralogical and physicochemical properties
of the cobaltite and glaucodot mineral series. Cobaltite (CoAsS) and glaucodot ((Co,Fe)AsS)
are sulfosalt minerals that form a solid solution series, with cobaltite being the cobalt-rich end
member and glaucodot representing an intermediate member with significant iron content. This
document is intended for researchers, scientists, and professionals in drug development who
require a comprehensive understanding of these minerals for their work.

Data Presentation

The following tables summarize the key quantitative data for cobaltite and glaucodot,
highlighting their distinct and overlapping properties.

Table 1: Chemical Composition
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Property

Cobaltite

Glaucodot

Ideal Formula

CoAsS[1][2][3]

(Co,Fe)AsS[4][5116]17]

Typical Composition

May contain up to 10% iron

and variable amounts of nickel.

[8]

Cobalt to iron ratio is typically
3:1, with minor nickel
substitution.[4] Ideal
stoichiometry is often
considered (Coo.5sFeo.5)AsS.[5]

[°]

Elemental Weight % (Ideal)

Cobalt: 35.52%, Arsenic:
45.16%, Sulfur: 19.33%[3]

For (Coo.sFeo.5)AsS: Cobalt:
17.926%, Iron: 16.987%,
Arsenic: 45.580%, Sulfur:
19.507%[9]

Table 2: Crystallographic Properties

Property

Cobaltite

Glaucodot

Crystal System

Orthorhombic (pseudo-cubic)

[8]

Orthorhombic[4][5][9]

Space Group

Pca21[8]

Pn2:1m[5][10]

Unit Cell Parameters

a=5.5833(7) A, b = 5.5892(6)
A, ¢ =5.5812(8) A[8]

a=14.158(1) A, b = 5.6462(4)
A, ¢ =3.3196(2) A[5][10]

Table 3: Physical Properties
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Property Cobaltite Glaucodot
Mohs Hardness 5.5[8] 5[4][9]
) 6.33 (measured), 6.335 5.9 - 6.01 (measured), 5.95
Density (g/cm?3)
(calculated)[9] (average)[4]
Perfect on {010}, less so on
Cleavage Perfect on {001}
{101}[9]
.y Reddish silver-white, violet Grayish tin-white to reddish
olor
steel-gray, to black[8] silver-white[9]
Streak Grayish-black Black[9]
Luster Metallic Metallic[9]

Experimental Protocols

The characterization of cobaltite and glaucodot typically involves single-crystal X-ray
diffraction for structural analysis and electron probe microanalysis for determining the precise
chemical composition.

Single-Crystal X-ray Diffraction

This technique is used to determine the three-dimensional arrangement of atoms within the
crystal lattice.

Methodology:
o Crystal Selection and Mounting:

o A suitable single crystal of cobaltite or glaucodot, free of significant defects, is selected
under a microscope.

o The crystal is mounted on a goniometer head using a glass fiber and adhesive.
» Data Collection:

o The mounted crystal is placed in an X-ray diffractometer.
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o A monochromatic X-ray beam is directed at the crystal.

o The crystal is rotated, and the diffraction pattern is collected by a detector.[11]

o Data Analysis:

o The positions and intensities of the diffracted X-rays are used to determine the unit cell
parameters and space group.

o The data is then used to solve and refine the crystal structure, providing the precise
atomic positions.

Electron Probe Microanalysis (EPMA)

EPMA is a non-destructive technique used to determine the elemental composition of a small
area of a sample.[12]

Methodology:
e Sample Preparation:

o The mineral sample is embedded in an epoxy resin and polished to a smooth, flat surface.
[12]

o The polished surface is then coated with a thin layer of carbon to ensure electrical
conductivity.[12]

e Analysis:
o The prepared sample is placed in the EPMA instrument.
o Afocused beam of electrons is directed onto the surface of the mineral.

o The electron beam excites the atoms in the sample, causing them to emit characteristic X-
rays.

o The wavelengths and intensities of these X-rays are measured by wavelength-dispersive
spectrometers.
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¢ Quantification:

o The measured X-ray intensities from the sample are compared to those from standards of

known composition.

o Corrections are applied for atomic number, absorption, and fluorescence effects to obtain

accurate elemental concentrations.

Visualizations

The following diagrams illustrate the relationship between the end-members of the cobaltite-
glaucodot series and a typical experimental workflow for their characterization.

Cobaltite Arsenopyrite
(CoAsS) (FeAsS)

Fe substitution/Co substitution

Glaucodot
((Co,Fe)AsS)

Click to download full resolution via product page

Cobaltite-Glaucodot-Arsenopyrite solid solution series.
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Experimental workflow for mineral characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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